Cas no 1280786-90-4 (3-Bromo-4-ethoxy-5-fluoroaniline)

• Product Name: 3-Bromo-4-ethoxy-5-fluoroaniline
• CAS No: 1280786-90-4
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• MDL: MFCD18783112
• CID: 1025173
• PubChem ID: 13852155
• Update Time: 2025-06-28

3-Bromo-4-ethoxy-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-ethoxy-5-fluoroaniline
• DTXSID20551226
• MFCD18783112
• Benzenamine, 3-bromo-4-ethoxy-5-fluoro-
• 1280786-90-4
• AKOS015908420
• BS-20610
• CS-0211464

• MDL： MFCD18783112
• Inchi： 1S/C8H9BrFNO/c1-2-12-8-6(9)3-5(11)4-7(8)10/h3-4H,2,11H2,1H3
• InChI Key： BKPHRBXTKLFFHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC)F)N

Computed Properties

• Exact Mass: 232.98500
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.15030

Additional information on 3-Bromo-4-ethoxy-5-fluoroaniline

3-Bromo-4-Ethoxy-5-Fluoroaniline: A Comprehensive Overview

The compound 3-Bromo-4-Ethoxy-5-Fluoroaniline, identified by the CAS number 1280786-90-4, is a significant organic chemical with a diverse range of applications in various scientific and industrial fields. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug discovery, material science, and advanced chemical synthesis.

Chemically, 3-Bromo-4-Ethoxy-5-Fluoroaniline is an aromatic amine derivative with a bromine atom at position 3, an ethoxy group at position 4, and a fluorine atom at position 5 on the aniline ring. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The compound's structure allows for selective reactivity, which is crucial in designing bioactive molecules and functional materials.

Recent studies have highlighted the role of 3-Bromo-4-Ethoxy-5-Fluoroaniline in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for synthesizing bioisosteres and pharmacophores, which are essential components in drug design. The compound's ability to undergo nucleophilic aromatic substitution and other key reactions has made it a valuable intermediate in organic synthesis.

In the field of material science, 3-Bromo-4-Ethoxy-5-Fluoroaniline has been utilized as a precursor for the synthesis of advanced polymers and materials with tailored electronic properties. Its incorporation into polymer frameworks has shown promise in enhancing conductivity and stability, making it a candidate for applications in electronics and energy storage devices.

The synthesis of 3-Bromo-4-Ethoxy-5-Fluoroaniline involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production.

In terms of safety and handling, while 3-Bromo-4-Ethoxy-5-fluoroaniline is not classified as a hazardous substance under normal conditions, proper precautions should be taken during handling to avoid exposure to skin or eyes due to its potential irritant properties.

The compound's unique combination of functional groups makes it an attractive candidate for further research into its biological activity, environmental impact, and potential uses in emerging technologies such as nanotechnology and biotechnology.